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Compound of Interest

Compound Name: 4-(4-Butoxyphenoxy)aniline

Cat. No.: B15089429

A comprehensive overview for researchers, scientists, and drug development professionals.

Executive Summary

This technical guide addresses the chemical compound 4-(4-Butoxyphenoxy)aniline.
Extensive database searches for this specific molecule have revealed a significant lack of
publicly available scientific literature, experimental data, and established protocols. This
suggests that 4-(4-Butoxyphenoxy)aniline is likely a novel or exceedingly rare compound with
limited to no current research applications.

In light of this, this document provides a detailed examination of structurally similar and
commercially available compounds. The purpose is to offer a valuable comparative resource
for researchers interested in the potential properties and applications of anilines and phenoxy
anilines with alkoxy substitutions. The primary comparators discussed are 4-Butoxyaniline and
4-(4-Methoxyphenoxy)aniline.

Synonyms and Alternative Names

A comprehensive search for synonyms and alternative names for 4-(4-Butoxyphenoxy)aniline
did not yield any results. For the related compounds, the following nomenclature is used:
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Compound Synonyms and Alternative Names

p-Butoxyaniline, 4-Butoxybenzenamine, 4-n-

4-Butoxyaniline

Butoxyaniline, Benzenamine, 4-butoxy-

4-(4-Methoxyphenoxy)benzenamine,

Benzenamine, 4-(4-methoxyphenoxy)-, 4-

4-(4-Methoxyphenoxy)aniline

methoxy-4'-aminodiphenyl ether, p-(p-

Methoxyphenoxy)aniline

Physicochemical Properties

The following table summarizes the key physicochemical properties of the comparator

compounds. No experimental data for 4-(4-Butoxyphenoxy)aniline is available.

Property 4-Butoxyaniline (4 .
Methoxyphenoxy)aniline

CAS Number 4344-55-2[1][2][3] 31465-36-8[4][5]

Molecular Formula C10H15NO[1][2][6] C13H13NO2[4][5]

Molecular Weight 165.23 g/mol [3][6] 215.25 g/mol [5]

Appearance Colorless to Brown clear liquid Solid

Boiling Point 148-149 °C at 13 mmHg[3] Not available

Density 0.992 g/mL at 25 °CJ3] Not available

Refractive Index n20/D 1.538]3] Not available

Experimental Protocols

While no protocols exist for 4-(4-Butoxyphenoxy)aniline, the synthesis of related alkoxy-

substituted anilines can provide insight into potential synthetic routes.

General Synthesis of 4-(tert-butoxy)aniline
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A general procedure for the synthesis of a related compound, 4-(tert-butoxy)aniline, involves
the following steps:

Reaction Setup: Copper iodide, a suitable ligand (e.g., N-(biphenyl-2-one)-1H-indole-2-
carboxamide), and potassium phosphate are added to a Schlenk tube.

Inert Atmosphere: The tube is evacuated and backfilled with argon multiple times to ensure
an inert atmosphere.

Addition of Reagents: The aryl chloride, dimethyl sulfoxide (DMSO) as a solvent, and
ammonium hydroxide are added to the reaction mixture.

Reaction Conditions: The mixture is stirred homogeneously at a temperature of 110°C or
120°C for 24 hours.

Workup: After cooling, water and ethyl acetate are added to the reaction mixture and the
layers are separated. The aqueous phase is extracted twice more with ethyl acetate.

Purification: The combined organic phases are dried over anhydrous sodium sulfate. After
concentration, the resulting residue is purified by column chromatography to yield the final
product.

Potential Applications and Research Context

Aniline and its derivatives are fundamental building blocks in organic synthesis. Alkoxy-
substituted anilines, such as the comparators discussed, are of interest in several fields:

 Liquid Crystal Materials: 4-Butoxyaniline is noted for its use in the development of liquid
crystal materials.

o Pharmaceutical and Agrochemical Synthesis: The aniline functional group is a key
pharmacophore and is present in numerous active pharmaceutical ingredients and
agrochemicals. The synthesis of various heterocyclic compounds often utilizes aniline
derivatives as precursors.

o Organic Synthesis: These compounds serve as versatile intermediates in the preparation of
more complex molecules, including dyes and materials for electronics.
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Logical Workflow for Compound Characterization

Should 4-(4-Butoxyphenoxy)aniline be synthesized, a logical workflow for its initial
characterization would follow the steps outlined in the diagram below. This workflow is standard

for novel chemical entities in a drug discovery or materials science context.

Workflow for Novel Compound Characterization

Synthesis & Purification

Chemical Synthesis

Yy v

Purification (e.g., Chromatography)

Structural & Physicochemical Characterization
\Al / Yy

A4 Y

A4 A4

NMR Spectroscopy (1H, 13C) Mass Spectrometry IR Spectroscopy

Purity Assessment (e.g., HPLC)

Y

Y

Physicochemical Properties (m.p., b.p., solubility)

Bi

<S
<

logical Evaluavion

In Vitro Assays (e.g., cytotoxicity, target binding)

A4 A4

In Vivo Studies (if warranted)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15089429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A logical workflow for the synthesis, characterization, and evaluation of a novel
chemical compound.

This guide serves as a foundational resource for researchers exploring the chemical space
around 4-(4-Butoxyphenoxy)aniline. While direct data on the target compound is absent, the
provided information on related molecules offers valuable context and direction for future
research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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